Cas no 916165-67-8 (Biotin-X Cadaverine [5-(((N-(Biotinoyl)aMino)hexanoyl)aMino)pentylaMine, trifluoroacetic acid salt])

• Product Name: Biotin-X Cadaverine [5-(((N-(Biotinoyl)aMino)hexanoyl)aMino)pentylaMine, trifluoroacetic acid salt]
• CAS No: 916165-67-8
• MF: C₂₃H₄₀F₃N₅O₅S
• MW: 555.654415130615
• CID: 4728760
• Update Time: 2025-08-05

Biotin-X Cadaverine [5-(((N-(Biotinoyl)aMino)hexanoyl)aMino)pentylaMine, trifluoroacetic acid salt] Chemical and Physical Properties

Names and Identifiers

• Biotin-X Cadaverine [5-(((N-(Biotinoyl)aMino)hexanoyl)aMino)pentylaMine, trifluoroacetic acid salt]

• Inchi： 1S/C21H39N5O3S.C2HF3O2/c22-12-6-2-8-14-24-18(27)10-3-1-7-13-23-19(28)11-5-4-9-17-20-16(15-30-17)25-21(29)26-20;3-2(4,5)1(6)7/h16-17,20H,1-15,22H2,(H,23,28)(H,24,27)(H2,25,26,29);(H,6,7)/t16-,17-,20-;/m0./s1
• InChI Key： VBADGRRGBWPZBC-KYCOEFPESA-N
• SMILES： C(F)(F)(F)C(=O)O.C([C@@H]1SC[C@]2([H])NC(=O)N[C@]12[H])CCCC(=O)NCCCCCC(=O)NCCCCCN

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives Biotin and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Biotin and derivatives

Additional information on Biotin-X Cadaverine [5-(((N-(Biotinoyl)aMino)hexanoyl)aMino)pentylaMine, trifluoroacetic acid salt]

Biotin-X Cadaverine: A Versatile Biotinylated Probe for Biomolecular Labeling and Detection

In the rapidly evolving field of molecular biology and biochemistry, Biotin-X Cadaverine (CAS No. 916165-67-8) has emerged as a critical tool for researchers seeking precise and efficient biomolecular labeling. This compound, formally known as 5-(((N-(Biotinoyl)amino)hexanoyl)amino)pentylamine, trifluoroacetic acid salt, combines the high-affinity binding properties of biotin with a flexible spacer arm, making it indispensable for applications such as protein conjugation, nucleic acid labeling, and cell surface modification.

The unique structure of Biotin-X Cadaverine features a biotin moiety linked to a cadaverine (pentylamine) spacer via a hexanoyl bridge. This design ensures optimal spacing between the biotin tag and the target molecule, minimizing steric hindrance while maximizing accessibility for streptavidin or avidin binding. The trifluoroacetic acid (TFA) salt form enhances solubility in aqueous buffers, a property highly valued in experimental workflows.

Recent advancements in proteomics research and single-cell analysis have driven increased demand for biotinylation reagents like Biotin-X Cadaverine. Scientists frequently search for solutions to challenges such as "how to improve antibody labeling efficiency" or "best practices for biotin-streptavidin detection systems" – areas where this compound excels due to its consistent performance and compatibility with diverse detection platforms including ELISA, flow cytometry, and super-resolution microscopy.

The 16.4 Å spacer arm in Biotin-X Cadaverine addresses a common pain point in assay development: maintaining biological activity while achieving sufficient reporter molecule separation. This characteristic makes it particularly valuable for FRET (Förster Resonance Energy Transfer) studies and biosensor development, where precise distance control between donor and acceptor molecules is crucial. The compound's amine-reactive group allows straightforward conjugation to carboxyl-containing molecules using standard carbodiimide crosslinking chemistry.

In the context of next-generation sequencing (NGS) sample preparation, Biotin-X Cadaverine has gained attention for its ability to tag nucleic acids with minimal sequence bias. Researchers investigating "NGS library preparation optimization" or "low-input DNA amplification methods" often incorporate this reagent into their protocols. Its compatibility with click chemistry approaches further expands its utility in modern chemical biology applications.

Quality control represents another area where Biotin-X Cadaverine demonstrates superiority. The compound's well-defined structure and high purity (>95% by HPLC) ensure reproducible results across experiments – a key consideration for researchers troubleshooting issues like "high background in western blotting" or "inconsistent pull-down assay results." Proper storage at -20°C in anhydrous conditions maintains stability for extended periods.

The growing field of theranostics (therapeutic diagnostics) has created new opportunities for Biotin-X Cadaverine applications. Its ability to link targeting moieties with imaging agents or drug payloads while maintaining the biotin-streptavidin interaction's integrity makes it valuable for developing multifunctional nanoconstructs. This aligns with current research trends focusing on "precision medicine tools" and "multimodal imaging probes."

From a technical perspective, working with Biotin-X Cadaverine requires attention to molar ratios during conjugation reactions. Common optimization searches such as "biotin-to-protein ratio calculation" or "quenching unreacted NHS esters" reflect the practical considerations when using this reagent. The typical working concentration ranges from 0.1-10 mM in DMSO or DMF, followed by dilution into aqueous reaction buffers.

As the scientific community increasingly adopts high-throughput screening methods, the reliability of Biotin-X Cadaverine in automated systems has become particularly valuable. Its consistent performance supports applications ranging from drug discovery platforms to diagnostic array development, addressing the need for robust, scalable labeling solutions in these domains.

Looking toward future applications, Biotin-X Cadaverine shows promise in emerging areas like spatial omics and live-cell imaging. The compound's versatility positions it well to meet evolving research needs, particularly as techniques requiring multiplexed detection or single-molecule sensitivity become more prevalent. This aligns perfectly with current scientific inquiries about "multiplexed protein detection methods" and "improving signal-to-noise in fluorescence imaging."